Cas no 2174007-85-1 (methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate)

Methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate is a sterically hindered oxane derivative featuring both an amino and ester functional group. Its rigid, tetramethyl-substituted oxane ring enhances stability, while the 4-amino and carboxylate moieties provide reactivity for further functionalization. The compound is useful as an intermediate in organic synthesis, particularly in the preparation of hindered amine derivatives or chiral building blocks. The ester group allows for straightforward hydrolysis or transesterification, and the amino group can participate in condensation or coupling reactions. Its structural features make it suitable for applications requiring controlled steric and electronic effects.

methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate structure

2174007-85-1 structure

Product Name:methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate

CAS No:2174007-85-1

MF:C₁₁H₂₁NO₃

MW:215.289343595505

CID:6384164

PubChem ID:137951678

Update Time:2025-06-12

methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate
- EN300-1692649
- 2174007-85-1
- Inchi： 1S/C11H21NO3/c1-9(2)6-11(12,8(13)14-5)7-10(3,4)15-9/h6-7,12H2,1-5H3
- InChI Key： YDPCASAYWOHPDF-UHFFFAOYSA-N
- SMILES： O1C(C)(C)CC(C(=O)OC)(CC1(C)C)N

Computed Properties

Exact Mass: 215.15214353g/mol
Monoisotopic Mass: 215.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 61.6Å²

methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1692649-0.05g	methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate	2174007-85-1	0.05g	$1140.0	2023-09-20
Enamine	EN300-1692649-0.1g	methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate	2174007-85-1	0.1g	$1195.0	2023-09-20
Enamine	EN300-1692649-0.25g	methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate	2174007-85-1	0.25g	$1249.0	2023-09-20
Enamine	EN300-1692649-0.5g	methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate	2174007-85-1	0.5g	$1302.0	2023-09-20
Enamine	EN300-1692649-1.0g	methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate	2174007-85-1	1g	$1357.0	2023-06-04
Enamine	EN300-1692649-2.5g	methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate	2174007-85-1	2.5g	$2660.0	2023-09-20
Enamine	EN300-1692649-5.0g	methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate	2174007-85-1	5g	$3935.0	2023-06-04
Enamine	EN300-1692649-10.0g	methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate	2174007-85-1	10g	$5837.0	2023-06-04
Enamine	EN300-1692649-1g	methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate	2174007-85-1	1g	$1357.0	2023-09-20
Enamine	EN300-1692649-5g	methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate	2174007-85-1	5g	$3935.0	2023-09-20

methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate Related Literature

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Additional information on methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate

Recent Advances in the Study of Methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate (CAS: 2174007-85-1)

Methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate (CAS: 2174007-85-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

The compound has been investigated for its role in the synthesis of nitroxide derivatives, which are known for their antioxidant properties and potential therapeutic applications in oxidative stress-related diseases. A recent study published in the Journal of Medicinal Chemistry demonstrated that methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate serves as a key precursor in the preparation of spin-labeled compounds, which are used to study protein dynamics and interactions. The study emphasized the compound's stability and reactivity, making it a valuable tool in structural biology research.

In addition to its applications in structural biology, methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate has shown promise in the development of new antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives based on this compound, which exhibited significant activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes, suggesting its potential as a lead compound for further optimization.

Another area of interest is the compound's potential use in neurodegenerative disease research. A recent preprint on bioRxiv described the synthesis of a novel class of neuroprotective agents derived from methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate. These agents demonstrated the ability to scavenge reactive oxygen species (ROS) and protect neuronal cells from oxidative damage in vitro. The findings suggest that this compound could be a promising candidate for the development of therapies targeting conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate derivatives. A recent review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to improve yield and reduce costs. The review also discussed the importance of understanding the compound's pharmacokinetic and toxicological profiles to facilitate its transition from bench to bedside.

In conclusion, methyl 4-amino-2,2,6,6-tetramethyloxane-4-carboxylate (CAS: 2174007-85-1) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications span from structural biology to antimicrobial and neuroprotective agent development. Continued research into its synthesis, derivatives, and biological activities will be crucial for unlocking its full potential in therapeutic applications.